Cas no 1807141-14-5 (2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide
• CAS No: 1807141-14-5
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4892919
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-7-3(10)2-4(16(11,13)14)5(12-7)6(8)9/h2,6H,1H3,(H2,11,13,14)
• InChI Key： JSNXFOYOECPFNI-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 363.919
• Monoisotopic Mass: 363.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide (CAS No. 1807141-14-5)

2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide (CAS No. 1807141-14-5) is a specialized sulfonamide derivative with a unique heterocyclic pyridine core, attracting significant attention in pharmaceutical and agrochemical research. This compound features a difluoromethyl group, an iodo substituent, and a methoxy moiety, which collectively enhance its reactivity and potential applications. Its molecular structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in medicinal chemistry due to its balanced lipophilicity and metabolic stability.

The sulfonamide functional group in this compound is a key pharmacophore, often associated with antibacterial and antifungal activities. However, recent studies highlight its potential in cancer therapeutics and neurological disorders, aligning with trending searches like "sulfonamide-based drugs 2024" and "pyridine derivatives in oncology." The iodo substituent at the 5-position offers opportunities for cross-coupling reactions, a hotspot in click chemistry and bioconjugation, frequently queried in AI-driven synthesis platforms.

From a synthetic chemistry perspective, CAS No. 1807141-14-5 serves as a versatile building block for small-molecule libraries. Its difluoromethyl group is particularly valuable in fluorine chemistry, a field gaining traction due to fluorine's ability to improve bioavailability and binding affinity. Queries such as "fluorinated pyridines uses" and "difluoromethyl in drug design" reflect growing interest in this area. The compound’s methoxy group further enhances its electron-donating properties, critical for structure-activity relationship (SAR) studies.

In agrochemical applications, 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide is investigated for its potential as a pesticide intermediate. Its structural motifs align with crop protection trends, addressing popular searches like "next-gen agrochemicals" and "sustainable pest control." The iodo and difluoromethyl groups may contribute to resistance management, a pressing concern in modern agriculture.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, topics frequently explored in AI-assisted chemical analysis forums. Its stability under various pH conditions and solubility profiles are also under scrutiny, catering to queries like "pyridine sulfonamide solubility" and "chemical stability prediction tools."

In summary, 2-(Difluoromethyl)-5-iodo-6-methoxypyridine-3-sulfonamide (CAS No. 1807141-14-5) embodies a multifunctional scaffold with broad relevance in life sciences and material innovation. Its integration into high-throughput screening and computational modeling pipelines underscores its alignment with digital chemistry trends, making it a compound of enduring interest.